Cas no 1261977-78-9 (3-(3,5-Dimethylisoxazol-4-YL)phenol)

• Product Name: 3-(3,5-Dimethylisoxazol-4-YL)phenol
• CAS No: 1261977-78-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 2767181
• PubChem ID: 53218505
• Update Time: 2025-04-21

3-(3,5-Dimethylisoxazol-4-YL)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS006317997
• 1261977-78-9
• 3-(3,5-DIMETHYLISOXAZOL-4-YL)PHENOL
• DTXSID20683430
• CS-0343055
• 3-(3,5-Dimethylisoxazol-4-YL)phenol

• Inchi： 1S/C11H11NO2/c1-7-11(8(2)14-12-7)9-4-3-5-10(13)6-9/h3-6,13H,1-2H3
• InChI Key： XJLRQJVRXSYFPH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids